2-[3-(3,4-Dimethoxyphenyl)-2-oxochromen-7-yl]oxyacetonitrile
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Description
2-[3-(3,4-Dimethoxyphenyl)-2-oxochromen-7-yl]oxyacetonitrile is a useful research compound. Its molecular formula is C19H15NO5 and its molecular weight is 337.331. The purity is usually 95%.
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Scientific Research Applications
Aerobic Oxidations Catalyzed by Chromium Corroles
Chromium corroles can oxygenate substrates like triphenylphosphine and norbornene, producing chromium(III) in the process. This aerobic catalytic cycle demonstrates solvent effects, notably in acetonitrile, indicating the versatility of chromium complexes in oxidation reactions and the influence of solvent on catalytic activity (A. Mahammed et al., 2003).
Electrochemical Oxidation of Aromatic Compounds
Electrooxidation of aromatic compounds has been explored for creating new classes of photoluminescent materials. For instance, 2-amino-3-cyano-4-phenylthiophene's electrooxidation produces π-conjugated oligoaminothiophenes with promising photoluminescence, suggesting potential applications in material science and photoluminescent probe development (D. Ekinci et al., 2000).
Novel Fluorescence Probes for Reactive Oxygen Species
The development of novel fluorescence probes that can selectively detect highly reactive oxygen species illustrates the application of organic compounds in biological and chemical sensing. These probes, due to their selective and sensitive detection capabilities, could be integral in studying oxidative stress and related processes in various biological contexts (Ken-ichi Setsukinai et al., 2003).
Modulation of Metal-Bound Water via Oxidation
Research into the role of cysteine oxidation in Co-containing nitrile hydratase provides insight into how oxidation states affect enzyme activity and substrate interaction, showcasing the chemical compound's relevance in enzymatic catalysis and potential industrial applications (L. Tyler et al., 2003).
Properties
IUPAC Name |
2-[3-(3,4-dimethoxyphenyl)-2-oxochromen-7-yl]oxyacetonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO5/c1-22-16-6-4-12(10-18(16)23-2)15-9-13-3-5-14(24-8-7-20)11-17(13)25-19(15)21/h3-6,9-11H,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRZRDNLQYSCACG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC3=C(C=C(C=C3)OCC#N)OC2=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.